N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C21H28FN3O/c1-24-12-6-7-19(24)20(25-13-4-2-3-5-14-25)16-23-21(26)15-17-8-10-18(22)11-9-17/h6-12,20H,2-5,13-16H2,1H3,(H,23,26)
• InChI Key: DDUBIFJAGQZWOX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)CC2=CC=C(C=C2)F)N3CCCCCC3
• Molecular Formula: C21H28FN3O
• Molecular Weight: 357.5 g/mol
• CAS No.: 1049366-47-3

Description

N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H28FN3O and its molecular weight is 357.473. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study examines the metabolism of various chloroacetamide herbicides in human and rat liver microsomes. While it focuses on herbicides like acetochlor, it provides insights into the metabolic pathways involving compounds with acetamide groups, which could be relevant to understanding the metabolism of N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2-(4-fluorophenyl)acetamide (Coleman et al., 2000).

Chemosensors for Zn2+ Monitoring

This research presents a chemosensor capable of detecting Zn2+ concentrations in living cells and aqueous solutions. While the focus is on a different compound, the principles of fluorescence enhancement and detection limits might be applicable to studies involving this compound, particularly in the context of biological sensing or imaging (Park et al., 2015).

Kappa-Opioid Agonists Development

This paper discusses the synthesis and biological evaluation of N-[2-(1-pyrrolidinyl)ethyl]acetamides as opioid kappa agonists. Although the compound is not directly related, the methodologies and evaluations could offer insights into the potential pharmacological applications of this compound in developing new therapeutic agents (Barlow et al., 1991).

Antiallergic Agents Research

This study introduces N-(pyridin-4-yl)-(indol-3-yl)acetamides as novel antiallergic compounds. The exploration of structure-activity relationships and the potency of these compounds in inhibiting histamine release could be relevant when considering the therapeutic potential of this compound in allergy treatment or immunomodulation contexts (Menciu et al., 1999).